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Compound of Interest

Compound Name: Thiogeraniol

Cat. No.: B3425138

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for
thiogeraniol ((2E)-3,7-dimethylocta-2,6-diene-1-thiol). It is intended to equip laboratory
personnel with the necessary knowledge to handle this compound safely. Thiogeraniol, an
acyclic monoterpenoid and thiol, is utilized in the fragrance and flavor industries and is a
subject of scientific research for its potential antioxidant and antimicrobial properties.[1][2][3]
Due to its chemical nature, understanding its physicochemical properties and associated
hazards is critical for safe laboratory use.

Chemical and Physical Properties

Thiogeraniol is a yellow to orange liquid with a distinct floral aroma.[1][4] Its properties are

summarized below.
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Property Value Source(s)
Molecular Formula C1o0H18S [21[41[5]
Molecular Weight 170.32 g/mol [2][4]

CAS Number 39067-80-6 [4][5]
Appearance Yellow to orange liquid [1114]
Density 0.903 - 0.921 g/cm3 [1][4]
Boiling Point 58 °C @ 0.35 mmHg [1]

Flash Point 52.78 °C (127.00 °F) TCC [6][7]

Refractive Index

1.503 - 1.513

[4]

Synonyms

Geranyl mercaptan, (2E)-3,7-
dimethylocta-2,6-diene-1-thiol

[4]

Hazard Identification and GHS Classification

The classification of thiogeraniol varies across different suppliers and databases, indicating a
need for careful handling regardless of the specific labeling. While some aggregated reports
suggest it does not meet GHS hazard criteria, multiple sources classify it as hazardous.[4] A
summary of the potential GHS classifications is provided below.
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Hazard Class GHS Code Description Source(s)

- Flammable liquid and
Flammable Liquids H226 [4]
vapor

Skin

) o H315 Causes skin irritation [819]
Corrosion/Irritation

. . May cause an allergic
Skin Sensitization H317 _ _ [41[9]
skin reaction

Causes serious eye
H318 / H319 damage / Causes [819]

serious eye irritation

Serious Eye

Damage/Irritation

Specific Target Organ ]
o ) May cause respiratory
Toxicity (Single H335 T [4]
Irritation
Exposure)

Hazardous to the _ o
] ] Toxic to aquatic life /
Aquatic Environment H401 / H402 o [819]
Harmful to aquatic life
(Acute)

Note: Given the potential for skin irritation, sensitization, and eye damage, appropriate personal
protective equipment should always be used. Its flammability requires precautions against
ignition sources.

Toxicological Information

The toxicological profile of thiogeraniol has not been exhaustively investigated.[10] However,
available data from safety data sheets and regulatory bodies provide key insights.
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Endpoint Observation Source(s)

No quantitative LD50 or LC50
Acute Toxicity data is readily available in the

reviewed sources.

: L Classified as a skin irritant
Skin Irritation [8][9]
(Category 2).

Classified as causing serious
eye irritation (Category 2A) or

Eye Irritation _ [8][9]
serious eye damage (Category
1).
. o May cause respiratory
Respiratory Irritation o [4]
irritation.

L May cause an allergic skin
Sensitization _ [4][9]
reaction.

Deemed to have "No safety
concern at current levels of
intake when used as a
Regulatory Status (Flavoring) flavouring agent" by JECFA. [11][12]
This applies to ingestion of
small amounts, not

occupational exposure.

Some in-vitro studies suggest thiogeraniol may possess antioxidant and antimicrobial
properties, though further research is required to confirm these effects in living organisms.[1][2]
No information regarding specific signaling pathways affected by thiogeraniol exposure was
identified in the reviewed literature.

Safe Handling and Storage Protocols

A systematic approach to handling and storage is essential to minimize risk.

o Work with thiogeraniol should be conducted in a well-ventilated area.
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e Use of a chemical fume hood is recommended to minimize inhalation exposure, especially
when heating the substance or when aerosols may be generated.

Proper PPE is mandatory to prevent skin and eye contact.

Protection Type Specification Source(s)

Chemical safety goggles or a
Eye/Face Protection face shield where splashing is [6][8]

possible.

Chemically resistant gloves
(e.g., nitrile, neoprene). Glove

Skin Protection manufacturer's resistance [6][13]
guides should be consulted. A

lab coat should be worn.

Not typically required with
adequate engineering controls.
If vapors are generated and

Respiratory Protection ventilation is insufficient, a
respirator with an appropriate
filter (e.g., Type ABEK) must
be used.

e Avoid all contact with skin, eyes, and clothing.[10]

» Avoid inhalation of vapors or mists.[10]

o Keep away from heat, sparks, and open flames.[6][8]

o Take precautionary measures against static discharge.[8]

e Wash hands thoroughly after handling.[10]

o Contaminated work clothing should not be allowed out of the workplace.[9]

» Store in a cool, dry, well-ventilated place.[8]
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A recommended storage temperature is below -15°C.[10]
Keep container tightly closed to prevent leakage.[10]
Store under an inert atmosphere (e.g., nitrogen) and protect from light.[10]

Keep away from sources of ignition and incompatible materials like strong oxidizing agents.
[6][14]
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Receiving & Inspection
Verify label and container integrity.

Store Immediately

Secure Storage
<-15°C, inert gas, protect from light.
Away from ignition sources.

Prepare for Use

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Chemical Handling
Use in fume hood. Avoid heat/sparks.
Ground equipment.

Generate Waste After Use
Waste Collection Decontamination & PPE Removal
Segregate into labeled, sealed Clean work area. Remove and
waste container. dispose/clean PPE properly.

Waste Disposal
Arrange for pickup by certified
hazardous waste handler.

Click to download full resolution via product page

Caption: Workflow for the safe handling of thiogeraniol from receipt to disposal.

Emergency Procedures
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Rapid and correct response to an emergency is crucial.

Exposure Route First Aid Protocol Source(s)

Remove the person to fresh
air. Keep them warm and at
) rest. If breathing is difficult or
Inhalation ] o [10]
has stopped, provide artificial
respiration and seek

immediate medical attention.

Immediately remove all
contaminated clothing. Wash
) the affected area with plenty of
Skin Contact [10]
soap and water for at least 15
minutes. Seek medical

attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, holding eyelids open.

Eye Contact Remove contact lenses if [10]
present and easy to do. Seek
immediate attention from an

ophthalmologist.

Do NOT induce vomiting. If the
person is conscious, wash out
) their mouth with water. Have
Ingestion o ) [10][15]
the victim drink one or two
glasses of water. Seek

immediate medical attention.

o Suitable Extinguishing Media: Use foam, dry chemical, or carbon dioxide (CO2).[9]

o Specific Hazards: The substance is combustible and its vapors can form explosive mixtures
with air upon intense heating.[9] Vapors are heavier than air and may travel to an ignition
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source. Hazardous combustion products include toxic gases such as carbon oxides and
sulfur oxides.[9]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective chemical-resistant clothing.[10]

Personal Precautions: Evacuate the area. Avoid contact with the spilled material and do not
breathe vapors. Ensure adequate ventilation. Wear appropriate PPE as described in section
4.2.[10]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[10]

Containment and Cleanup: Cover drains. Absorb the spill with an inert, non-combustible
material such as sand, earth, or vermiculite.[15] Collect the material into a suitable, labeled,
and sealed container for proper disposal.[10] Clean the affected area thoroughly.
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Emergency Event Occurs

Personnel Exposure

Determine Route

Spill / Release

v

Evacuate Area & Don PPE

Activate alarm & evacuate

Respiratory

If trained and safe, use CO2,

Contain spill with inert absorbent Skin / Eye Contact \nhalation € e CO.
dry chemical, or foam extinguisher.

Prevent entry into drains

A J

Keep away from heat and vapors.
Alert emergency responders.

v A4 A J

Collect waste into sealed container Remove clothing, flush with water Move to fresh air.
for hazardous disposal for 15+ min. Seek medical aid. Seek immediate medical aid.

Click to download full resolution via product page

Caption: Decision tree for emergency response to thiogeraniol incidents.

Experimental Protocol Considerations

Detailed experimental protocols for the toxicological and safety testing of thiogeraniol are not
available in the public domain sources reviewed. However, the data presented (e.g., flash
point, irritation potential) are typically derived from standardized methodologies, such as those
established by the Organisation for Economic Co-operation and Development (OECD) for
health effects or ASTM International for physical hazards.
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 Skin Irritation: Assays such as the OECD Test Guideline 439 (In Vitro Skin Irritation:
Reconstructed Human Epidermis Test Method) are commonly used to assess skin irritation

potential without the use of animals.

o Eye Irritation: Methods like the OECD Test Guideline 492 (Reconstructed human Cornea-like
Epithelium (RhCE) test method for identifying chemicals not requiring classification and

labelling for eye irritation or serious eye damage) are standard.

e Flash Point: The Tag Closed Cup (TCC) method is a standard procedure for determining the

flash point of flammable liquids, as indicated by the data source.[6][7]

Researchers should always document the specific safety measures taken within their

experimental protocols when working with thiogeraniol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Thiogeraniol: Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b3425138#thiogeraniol-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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